2-(5,7-Dichloropyrazolo[1,5-a]pyrimidin-6-yl)acetaldehyde

• CAS No.: 1956331-50-2
• Molecular Formula: C8H5Cl2N3O
• Molecular Weight: 230.05 g/mol
• IUPAC Name: 2-(5,7-dichloropyrazolo[1,5-a]pyrimidin-6-yl)acetaldehyde
• InChI: InChI=1S/C8H5Cl2N3O/c9-7-5(2-4-14)8(10)13-6(12-7)1-3-11-13/h1,3-4H,2H2
• InChI Key: XNNJOWRJDXJWSY-UHFFFAOYSA-N
• Canonical SMILES: C1=C2N=C(C(=C(N2N=C1)Cl)CC=O)Cl

Description

2-(5,7-Dichloropyrazolo[1,5-a]pyrimidin-6-yl)acetaldehyde is a useful research compound. Its molecular formula is C8H5Cl2N3O and its molecular weight is 230.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of THF (24 mL) and water (6 mL) containing 6-allyl-5,7-dichloropyrazolo[1,5-a]pyrimidine (1.82 g, 7.89 mmol), sodium periodate (5.12 g, 23.9 mmol) and osmium tetraoxide (2.5w/v % in tert-butanol, 3 mL, 0.23 mmol) were added with ice-cooling. After this mixture was stirred at room temperature for 3 hr, aqueous sodium sulfite was added here. The resultant mixture was extracted with ethyl acetate and the organic layer was washed with aqueous sodium hydrogen carbonate and then brine and dried over sodium sulfate. After the sodium sulfate was filtered off, the solvent was distilled off to obtain 5,7-dichloro-6-(2-oxoethyl)pyrazolo[1,5-a]pyrimidine.